Cas no 3658-62-6 (Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-7-(trifluoromethyl)-, ammonium salt(1:1))

• Product Name: Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-7-(trifluoromethyl)-, ammonium salt(1:1)
• CAS No: 3658-62-6
• MF: C₉H₄F₁₇NO₂
• MW: 481.106422424316
• CID: 309748
• PubChem ID: 21115477
• Update Time: 2025-04-19

Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-7-(trifluoromethyl)-, ammonium salt(1:1) Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-7-(trifluoromethyl)-, ammonium salt(1:1)
• azane,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluorononanoic acid
• Ammonium tetradecafluoro-7-(trifluoromethyl)octanoate
• heptadecafluorononanoic acid ammoniate (1:1)
• Octanoic acid, 2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-7-(trifluoromethyl)-, ammonium salt
• Octanoic acid, tetradecafluoro-7-(trifluoromethyl)-, ammonium salt
• azanium;2,2,3,3,4,4,5,5,6,6,7,8,8,8-tetradecafluoro-7-(trifluoromethyl)octanoate
• NS00111954
• DTXSID90880196
• 3658-62-6
• Ammonium perfluoro(7-methyloctanoate)

• Inchi： 1S/C9HF17O2.H3N/c10-2(11,1(27)28)4(13,14)6(17,18)7(19,20)5(15,16)3(12,8(21,22)23)9(24,25)26;/h(H,27,28);1H3
• InChI Key： KWWRXVUVAJNKMN-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(=O)[O-])(F)F)(F)F)(F)F)(F)F)(C(C(F)(F)F)(C(F)(F)F)F)F.[NH4+]

Computed Properties

• Exact Mass: 480.99702
• Monoisotopic Mass: 480.9970571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 72.3